Cas no 1002033-39-7 (4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide)

4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide is a heterocyclic compound featuring both amino and carbohydrazide functional groups on a pyrazole core. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of reactive hydrazide and amino groups enables facile derivatization, making it valuable for constructing more complex molecular architectures. Its stability under standard conditions and compatibility with a range of reaction conditions further enhance its utility in organic synthesis. The compound is particularly useful in the development of biologically active molecules, owing to its potential for hydrogen bonding and metal chelation.
4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide structure
1002033-39-7 structure
Product Name:4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide
CAS No:1002033-39-7
MF:C5H9N5O
MW:155.157859563828
MDL:MFCD04967264
CID:3058224
PubChem ID:7017124
Update Time:2025-08-10

4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide
    • 4-amino-2-methylpyrazole-3-carbohydrazide
    • 4-Amino-2-methyl-2H-pyrazole-3-carboxylic acid hydrazide
    • EN300-228965
    • 4-amino-2-methyl-2 h-pyrazole-3-carboxylic acid hydrazide
    • BBL039287
    • 1002033-39-7
    • STK313275
    • 4-amino-2-methyl-2h-pyrazole-3-carboxylic acidhydrazide
    • AKOS000305935
    • MDL: MFCD04967264
    • Inchi: 1S/C5H9N5O/c1-10-4(5(11)9-7)3(6)2-8-10/h2H,6-7H2,1H3,(H,9,11)
    • InChI Key: XDQOALXRFGSWJJ-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C=NN1C)N)NN

Computed Properties

  • Exact Mass: 155.08070993Da
  • Monoisotopic Mass: 155.08070993Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 99Ų

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4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1002033-39-7)4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide
Order Number:A1096753
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:19
Price ($):554.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1002033-39-7)4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide
A1096753
Purity:99%
Quantity:1g
Price ($):554.0
Email